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Physicochemical Properties of Ethyl 5-
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Compound of Interest

Compound Name: Ethyl 5-hydroxynicotinate

Cat. No.: B186364

Ethyl 5-hydroxynicotinate is an organic compound with the following key identifiers and
properties, summarized for clarity.

Property Value

CAS Number 59288-38-9

Molecular Formula CsHoNO3[1]

Molecular Weight 167.16 g/mol [1]

IUPAC Name ethyl 5-hydroxynicotinate[2]

5-Hydroxy-nicotinic acid ethyl ester, 5-
Synonyms Hydroxypyridine-3-carboxylic acid ethyl ester,
Ethyl 5-hydroxypyridine-3-carboxylate

Physical Form Off-white powder[3]

InChl Key LFDNUOROKFFJLE-UHFFFAOYSA-N[1][2]

Synthesis Protocol

The synthesis of Ethyl 5-hydroxynicotinate can be achieved through the esterification of 5-
Hydroxynicotinic acid.
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Experimental Protocol: Esterification of 5-
Hydroxynicotinic Acid

A common method for the synthesis of Ethyl 5-hydroxynicotinate involves the reaction of 5-
Hydroxynicotinic acid with ethanol.

e Reactants:
o 5-Hydroxynicotinic acid (CAS 27828-71-3)
o Anhydrous Ethanol (CAS 64-17-5)
o Acid catalyst (e.g., sulfuric acid)

e Procedure:

[¢]

Dissolve 5-Hydroxynicotinic acid in a surplus of anhydrous ethanol.[3]
o Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

o Heat the mixture to reflux for several hours, monitoring the reaction progress via thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

o Neutralize the excess acid with a suitable base (e.g., sodium bicarbonate solution).
o Remove the ethanol under reduced pressure.

o Extract the agueous residue with an appropriate organic solvent (e.g., ethyl acetate).
o Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

o Evaporate the solvent to yield crude Ethyl 5-hydroxynicotinate.

o Purify the crude product by recrystallization or column chromatography.

The following diagram illustrates the workflow of this synthesis process.
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Caption: General workflow for the synthesis of Ethyl 5-hydroxynicotinate.

Biological Context and Potential Applications

While specific biological activity data for Ethyl 5-hydroxynicotinate is sparse, its precursor, 5-
Hydroxynicotinic acid, is known to be an analog of nicotinic acid (Vitamin B3). 5-
Hydroxynicotinic acid has been utilized in research as an inhibitor to study platelet metabolism
and as a compound to investigate the hydroxylation mechanism of certain enzymes.[4] As a
derivative, Ethyl 5-hydroxynicotinate serves as a valuable intermediate in the synthesis of
more complex molecules that may possess biological activity.[5]

The relationship between the precursor and its synthetic product is depicted in the following
logical diagram.
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Caption: Synthetic relationship and potential utility of Ethyl 5-hydroxynicotinate.

Safety Information

It is imperative for researchers and laboratory professionals to adhere to safety guidelines
when handling Ethyl 5-hydroxynicotinate.
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Hazard Class GHS Pictogram Signal Word Hazard Statements
H302+H312+H332:
Acute Toxicity (Oral, GHSO07 (Exclamation Warni Harmful if swallowed,
arnin
Dermal, Inhalation) Mark) J in contact with skin or
if inhaled.[2]
o GHSO07 (Exclamation ] H319: Causes serious
Eye Irritation Warning S
Mark) eye irritation.[2]
Respiratory Tract GHSO07 (Exclamation ] H335: May cause
L Warning : N
Irritation Mark) respiratory irritation.[2]

Precautionary Statements: P261, P271, P280, P305+P351+P338[1][2]

In conclusion, CAS number 59288-38-9 corresponds to Ethyl 5-hydroxynicotinate, a
chemical intermediate. The available data focuses on its physicochemical properties and
synthesis rather than a specific biological application or mechanism of action. Researchers
interested in the pyrimidinetrione derivative mentioned in the topic are advised to search for a
different CAS number corresponding to that specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186364#cas-number-59288-38-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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